Cas no 1350918-90-9 (2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

• Product Name: 2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
• CAS No: 1350918-90-9
• MF: C₁₄H₁₈BN₃O₂
• MW: 271.122622966766
• MDL: MFCD11878178
• CID: 2167242
• PubChem ID: 45786015
• Update Time: 2025-05-19

2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(1H-PYRAZOL-1-YL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• MB10778
• SY346588
• SCHEMBL14804505
• PS-13090
• 2-pyrazol-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD11878178
• G64669
• 1350918-90-9
• 2-(1-Pyrazolyl)pyridine-4-boronic Acid Pinacol Ester
• DB-226406
• 2-(PYRAZOL-1-YL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AKOS015947030
• 2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• MDL： MFCD11878178
• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)11-6-8-16-12(10-11)18-9-5-7-17-18/h5-10H,1-4H3
• InChI Key： YPHLYHTXLFBDRO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1492070g/mol
• Monoisotopic Mass: 271.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

Professional Introduction to Compound with CAS No. 1350918-90-9 and Product Name: 2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

Compound with the CAS number 1350918-90-9 and the product name 2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates a pyrazole moiety linked to a pyridine ring, which is further functionalized with a tetramethyl-1,3,2-dioxaborolan-2-yl group. Such a configuration not only enhances the compound's reactivity but also opens up diverse possibilities for further chemical modifications.

The pyrazole ring is a heterocyclic aromatic compound known for its broad spectrum of biological activities. It has been extensively studied for its role in medicinal chemistry due to its ability to act as a pharmacophore in various therapeutic agents. The presence of the pyridine ring in the molecular structure further contributes to the compound's versatility, as pyridine derivatives are widely used in pharmaceuticals for their bioisosteric properties and ability to interact with biological targets. The combination of these two heterocyclic systems makes this compound a promising candidate for further investigation.

The tetramethyl-1,3,2-dioxaborolan-2-yl group is particularly noteworthy as it introduces a boronic acid functionality into the molecule. Boronic acids are well-known for their utility in Suzuki-Miyaura cross-coupling reactions, which are fundamental in organic synthesis and have been widely employed in the construction of complex molecular architectures. This functionality allows for facile introduction of additional substituents at the boron position through palladium-catalyzed reactions, providing chemists with a powerful tool for designing novel compounds.

Recent research has highlighted the importance of such multifunctional compounds in drug discovery. The ability to perform selective modifications at multiple sites within the molecule allows for the optimization of pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that incorporating boronic acid groups can enhance binding affinity and improve metabolic stability. These attributes are crucial for developing drugs that exhibit high efficacy while minimizing side effects.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. The pyrazole-pyridine core has been identified as a key pharmacophore in several therapeutic areas, including anti-inflammatory and anticancer agents. The boronic acid moiety further extends its potential by enabling interactions with metal ions or other biomolecules that could modulate biological pathways. Current research is exploring how these structural features can be leveraged to develop novel therapeutic strategies.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made it possible to achieve these transformations more efficiently than ever before. Such improvements are critical for scaling up production and making complex molecules more accessible for drug development.

The impact of this compound on pharmaceutical research is underscored by its potential applications in various therapeutic modalities. For example, derivatives of this molecule could be explored as inhibitors or activators of enzymes involved in metabolic disorders or as modulators of signal transduction pathways relevant to neurological diseases. The flexibility offered by its structure allows researchers to tailor properties such as solubility and bioavailability, which are essential factors in drug design.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them more effectively. This compound exemplifies how integrating different structural motifs can lead to innovative solutions in drug discovery. By leveraging both classical heterocyclic chemistry and modern boron chemistry techniques, researchers can create molecules with tailored functionalities that address unmet medical needs.

The future prospects for this compound are bright, with ongoing studies focusing on expanding its chemical space through library synthesis and computational modeling. These efforts aim to identify new analogs with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,2-(1H-Pyrazol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research progresses，this compound is poised to play an important role in addressing some of today's most pressing medical challenges.